![molecular formula C17H19N5O5 B1662826 N6-(4-Hydroxybenzyl)-adenosine CAS No. 110505-75-4](/img/structure/B1662826.png)
N6-(4-Hydroxybenzyl)-adenosine
Overview
Description
Safety and Hazards
Mechanism of Action
Target of Action
N6-(4-Hydroxybenzyl)-adenosine (NHBA) is a derivative of 4-Hydroxybenzyl alcohol (4-HBA), which is known to exhibit significant effects on the human central nervous system . The primary targets of NHBA are likely to be similar to those of 4-HBA, which include the transcription factor nuclear factor E2-related factor 2 (Nrf2), peroxiredoxin 6 (Prdx6), and protein disulfide isomerase (PDI) . These proteins play crucial roles in the body’s antioxidant defense system and are involved in neuroprotection .
Mode of Action
NHBA interacts with its targets to confer neuroprotection. It is believed to upregulate the expression of Nrf2, Prdx6, and PDI . The upregulation of these proteins can reduce neuronal injury, lactate dehydrogenase (LDH) release, and the up-regulation of 8-hydroxydeoxyguanosine (8-OHdG) induced by oxygen–glucose deprivation followed by reperfusion (OGD/R) . This suggests that NHBA may have a protective effect against cerebral ischemic injury .
Biochemical Pathways
The neuroprotective effects of NHBA are likely mediated through the PI3K/Akt pathway . This pathway is involved in cell survival and growth, and its activation can lead to the upregulation of Nrf2, Prdx6, and PDI . These proteins then exert their antioxidant effects, reducing oxidative stress and neuronal damage .
Pharmacokinetics
It is known that 4-hba, from which nhba is derived, has beneficial effects in neurological disorders
Result of Action
The result of NHBA’s action is neuroprotection. It reduces neuronal injury, LDH release, and the up-regulation of 8-OHdG induced by OGD/R . Furthermore, it reduces the cerebral infarct size and improves behavioral parameters after cerebral ischemia . These effects suggest that NHBA could be beneficial in the treatment of cerebral ischemic injury .
Action Environment
The action of NHBA is likely influenced by various environmental factors. For instance, the presence of oxygen and glucose could affect the extent of OGD/R and thus the effectiveness of NHBA Additionally, factors such as pH, temperature, and the presence of other molecules could potentially influence the stability and efficacy of NHBA
properties
IUPAC Name |
(2R,3S,4R,5R)-2-(hydroxymethyl)-5-[6-[(4-hydroxyphenyl)methylamino]purin-9-yl]oxolane-3,4-diol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N5O5/c23-6-11-13(25)14(26)17(27-11)22-8-21-12-15(19-7-20-16(12)22)18-5-9-1-3-10(24)4-2-9/h1-4,7-8,11,13-14,17,23-26H,5-6H2,(H,18,19,20)/t11-,13-,14-,17-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGVIXKXYLBAZND-LSCFUAHRSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CNC2=C3C(=NC=N2)N(C=N3)C4C(C(C(O4)CO)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1CNC2=C3C(=NC=N2)N(C=N3)[C@H]4[C@@H]([C@@H]([C@H](O4)CO)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N5O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00440568 | |
Record name | N6-(4-Hydroxybenzyl)-adenosine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00440568 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
373.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
110505-75-4 | |
Record name | N6-(4-Hydroxybenzyl)-adenosine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00440568 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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